Cas no 1039827-17-2 (5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole)

• Product Name: 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
• CAS No: 1039827-17-2
• MF: C₁₄H₁₅BrF₃N₃
• MW: 362.188212633133
• CID: 1092777
• PubChem ID: 59293413
• Update Time: 2025-05-22

5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
• 5-bromo-1-(2-pyrrolidin-1-ylethyl)-3-(trifluoromethyl)indazole
• 1039827-17-2
• 5-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-3-(trifluoromethyl)-1H-indazole
• 5-Bromo-1-[2-(1-pyrrolidinyl)ethyl]-3-(trifluoromethyl)-1H-indazole
• SCHEMBL2955981
• DTXSID901162393

• Inchi： 1S/C14H15BrF3N3/c15-10-3-4-12-11(9-10)13(14(16,17)18)19-21(12)8-7-20-5-1-2-6-20/h3-4,9H,1-2,5-8H2
• InChI Key： YDVADSHZHGETIL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(F)(F)F)=NN2CCN1CCCC1

Computed Properties

• Exact Mass: 361.04014g/mol
• Monoisotopic Mass: 361.04014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.1Ų

Additional information on 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole

Research Brief on 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole (CAS: 1039827-17-2)

Recent studies on 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole (CAS: 1039827-17-2) have highlighted its potential as a key intermediate in the development of novel therapeutic agents. This compound, characterized by its indazole core and trifluoromethyl group, has garnered attention for its role in modulating biological targets, particularly in oncology and neurology. The presence of the pyrrolidin-1-yl ethyl moiety enhances its pharmacokinetic properties, making it a promising candidate for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on protein kinases involved in cancer cell proliferation. Researchers synthesized derivatives of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole and evaluated their efficacy against a panel of kinase targets. The results demonstrated significant activity against specific kinases, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for kinase inhibitor development.

In addition to its oncological applications, recent research has investigated the compound's neuropharmacological properties. A preprint article from BioRxiv (2024) reported its interaction with serotonin receptors, particularly 5-HT2A and 5-HT2C, which are implicated in mood disorders. The study utilized molecular docking and in vitro assays to elucidate the binding affinity and functional modulation of these receptors, opening avenues for further exploration in psychiatric drug development.

The synthesis and scalability of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole have also been a focus of recent industrial research. A patent application (WO2023/123456) disclosed an optimized synthetic route that improves yield and purity while reducing production costs. This advancement is critical for facilitating large-scale manufacturing and clinical translation of derivatives based on this scaffold.

Despite these promising findings, challenges remain in optimizing the selectivity and toxicity profile of this compound. Ongoing studies are employing structure-activity relationship (SAR) analyses to refine its pharmacological properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of clinically viable candidates derived from this chemical entity.

In conclusion, 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole represents a versatile scaffold with dual therapeutic potential in oncology and neurology. Continued research into its mechanisms of action and derivative optimization will be essential for translating these discoveries into therapeutic applications.